2-Dimethoxyphosphoryl-1-indan-2-yl-ethanone
Cat. No. B8751316
M. Wt: 268.24 g/mol
InChI Key: INDCQOTULGRLGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04152527
Procedure details
A solution of 20.4 g (164 mmoles) dimethyl methylphosphonate (Aldrich) in 200 ml dry tetrahydrofuran was cooled to -78° in a dry nitrogen atmosphere. To the stirred phosphonate solution was added 82.6 ml of 2.25M n-butyllithium in hexane solution (Alfa Inorganics, Inc.) dropwise over a period of 20 minutes at such a rate that the reaction temperature never rose above -65°. After an additional 5 minutes stirring at -78°, 14.0 g (73.5 mmole) methyl indane-2-carboxylate was added dropwise at a rate that kept the reaction temperature less than -70° (20 minutes). After 1.0 hour at -78° the reaction mixture was allowed to warm to ambient temperature, neutralized with 20 ml acetic acid and rotary evaporated to a white gel. The gelatinous material was taken up in 50 ml water, the aqueous phase extracted with 75 ml portions of methylene chloride (4x), the combined organic extracts were backwashed (75 ml H2O), dried (MgSO4), and concentrated (water aspirator) to a crude residue and distilled, b.p. 150°-160° (0.1 mm) to give 17.0 g (86.4%) dimethyl 2-oxo-2-(2-indany)ethylphsphonate (2i).
Yield
86.4%
Identifiers
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REACTION_CXSMILES
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[CH3:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4].P(=O)([O-])[O-].C([Li])CCC.[CH2:17]1[C:25]2[C:20](=[CH:21][CH:22]=[CH:23][CH:24]=2)[CH2:19][CH:18]1[C:26](OC)=[O:27]>O1CCCC1.CCCCCC.C(O)(=O)C>[O:27]=[C:26]([CH:18]1[CH2:19][C:20]2[C:25](=[CH:24][CH:23]=[CH:22][CH:21]=2)[CH2:17]1)[CH2:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4]
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Inputs
Step One
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Name
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Quantity
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20.4 g
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Type
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reactant
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Smiles
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CP(OC)(OC)=O
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P([O-])([O-])=O
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Name
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Quantity
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82.6 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCCCCC
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Step Three
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Name
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Quantity
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14 g
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Type
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reactant
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Smiles
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C1C(CC2=CC=CC=C12)C(=O)OC
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Step Four
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After an additional 5 minutes stirring at -78°
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the reaction temperature less than -70° (20 minutes)
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Duration
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20 min
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WAIT
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Type
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WAIT
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Details
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After 1.0 hour at -78° the reaction mixture was allowed
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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rotary evaporated to a white gel
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase extracted with 75 ml portions of methylene chloride (4x)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated (water aspirator) to a crude residue
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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product
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Smiles
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O=C(CP(OC)(OC)=O)C1CC2=CC=CC=C2C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17 g | |
| YIELD: PERCENTYIELD | 86.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
